2-(2,4-dichlorophenoxy)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[4-(4-methoxypiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C20H22Cl2N2O3/c1-26-17-8-10-24(11-9-17)16-5-3-15(4-6-16)23-20(25)13-27-19-7-2-14(21)12-18(19)22/h2-7,12,17H,8-11,13H2,1H3,(H,23,25)
• InChI Key: SMAZXHALRHQEKC-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H22Cl2N2O3
• Molecular Weight: 409.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide, also known as JNJ-40411813, is a novel small molecule compound that has gained interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of N-phenylacetamide derivatives and has been synthesized through a multi-step process involving several chemical reactions.

Scientific Research Applications

Global Trends and Gaps in 2,4-D Research

A scientometric review highlighted the rapid advancements in toxicology and mutagenicity research related to 2,4-D, revealing that the United States leads in publications with significant contributions also from Canada and China. The study identified a trend toward focusing on occupational risk, neurotoxicity, resistance to herbicides, non-target species, and molecular imprinting, suggesting areas of future research including molecular biology and pesticide degradation studies (Zuanazzi et al., 2020).

Environmental and Human Impact

Research indicates that 2,4-D, widely used in agriculture, can have toxic effects on non-target organisms, including aquatic species and humans, depending on exposure levels and host factors. The presence of 2,4-D in the environment, especially in soil, air, and water, calls for localized mitigation strategies to limit its environmental entry. The variability in sensitivity among species and the need for further studies on prenatal exposure risks have been emphasized, especially with the advent of 2,4-D resistant crops potentially increasing its use and environmental residues (Islam et al., 2017).

Microbial Biodegradation

The review on herbicides based on 2,4-D focused on microbial degradation and the environmental impacts of indiscriminate pesticide use. It underscored the role of microorganisms in remediation processes to mitigate pollution and protect public health. This highlights the significance of understanding microbial interactions with herbicides for developing effective biodegradation strategies (Magnoli et al., 2020).